85-85-8

1-(2-Pyridylazo)-2-naphthol

In Stock

• CAS RN:
• 85-85-8

• Formula:
• C15H11N3O

• InChI:
• InChI=1S/C15H11N3O/c19-13-9-8-11-5-1-2-6-12(11)15(13)18-17-14-7-3-4-10-16-14/h1-10,19H

• InChIKey:
• LLYOXZQVOKALCD-UHFFFAOYSA-N

• 1-(2-Pyridylazo)-2-naphthol, also known as 1-(2-Pyridylazo)-2-naphthol, is a useful research compound. Its molecular formula is C15H11N3O and its molecular weight is 249.27 g/mol. The purity is usually 95%.

(2-Carboxyethyl)triphenylphosphonium tribromide

In Stock

• CAS RN:
• 55985-85-8

• Formula:
• C63H60Br3O6P3

• InChI:
• InChI=1S/3C21H19O2P.3BrH/c3*22-21(23)16-17-24(18-10-4-1-5-11-18,19-12-6-2-7-13-19)20-14-8-3-9-15-20;;;/h3*1-15H,16-17H2;3*1H

• InChIKey:
• SZKHVYGCMPETHP-UHFFFAOYSA-N

• (2-Carboxyethyl)triphenylphosphonium tribromide is a useful research compound. Its molecular formula is C63H60Br3O6P3 and its molecular weight is 1245.8 g/mol. The purity is usually 95%.

Cyhalothrin

In Stock

• CAS RN:
• 68085-85-8

• Formula:
• C23H19ClF3NO3

• InChI:
• InChI=1S/C23H19ClF3NO3/c1-22(2)17(12-19(24)23(25,26)27)20(22)21(29)31-18(13-28)14-7-6-10-16(11-14)30-15-8-4-3-5-9-15/h3-12,17-18,20H,1-2H3/b19-12-

• InChIKey:
• ZXQYGBMAQZUVMI-UNOMPAQXSA-N

• Cyhalothrin is a carboxylic ester obtained by formal condensation between 3-(2-chloro-3,3,3-trifluoroprop-1-en-1-yl)-2,2-dimethylcyclopropanecarboxylic acid and cyano(3-phenoxyphenyl)methanol. Pyrethroids, including cyhalothrin, disrupt the functioning of the nervous system in an organism. They are fast-acting axonic excitotoxins, the toxic effects of which are mediated by preventing the closure of the voltage-gated sodium channels in axonal membranes. The sodium channel is a membrane protein with a hydrophilic interior. This interior is shaped precisely to allow sodium ions to pass through the membrane, enter the axon, and propagate an action potential. The binding of the insecticide to the protein keeps the channels in their open state, so the nerves cannot repolarize, thereby paralyzing the organism. One consequence of the mode of action is that cyhalothrin has useful knoc...

3-chloro-4-(piperidine-1-carbonylamino)benzenesulfonyl Chloride

Usually In Stock

• CAS RN:
• 678185-85-8

• Formula:
• C12H14Cl2N2O3S

• InChI:
• InChI=1S/C12H14Cl2N2O3S/c13-10-8-9(20(14,18)19)4-5-11(10)15-12(17)16-6-2-1-3-7-16/h4-5,8H,1-3,6-7H2,(H,15,17)

• InChIKey:
• KEFCOIPQTSBJBD-UHFFFAOYSA-N

• 3-chloro-4-(piperidine-1-carbonylamino)benzenesulfonyl Chloride is a useful research compound. Its molecular formula is C12H14Cl2N2O3S and its molecular weight is 337.22. The purity is usually 95%.

1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 893785-85-8

• Formula:
• C27H24N2O2S

• InChI:
• InChI=1S/C27H24N2O2S/c1-4-19-11-13-21(14-12-19)29-26(30)25-24(22-7-5-6-8-23(22)32-25)28(27(29)31)16-20-15-17(2)9-10-18(20)3/h5-15H,4,16H2,1-3H3

• InChIKey:
• XAWVMWOGDNFNGI-UHFFFAOYSA-N

• 1-(2,5-dimethylbenzyl)-3-(4-ethylphenyl)[1]benzothieno[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C27H24N2O2S and its molecular weight is 440.56. The purity is usually 95%.

(4-((3-Chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidin-5-yl)methanol

• CAS RN:
• 330785-85-8

• Formula:
• C14H16ClN3O2S

• InChI:
• InChI=1S/C14H16ClN3O2S/c1-20-12-4-3-9(5-11(12)15)6-16-13-10(8-19)7-17-14(18-13)21-2/h3-5,7,19H,6,8H2,1-2H3,(H,16,17,18)

• InChIKey:
• ZMTSEFRGIOZFCH-UHFFFAOYSA-N

• (4-((3-Chloro-4-methoxybenzyl)amino)-2-(methylthio)pyrimidin-5-yl)methanol is a useful research compound. Its molecular formula is C14H16ClN3O2S and its molecular weight is 325.8 g/mol. The purity is usually 95%.

Methyl 4-(2-methoxynicotinoyl)benzoate

In Stock

• CAS RN:
• 898785-85-8

• Formula:
• C15H13NO4

• InChI:
• InChI=1S/C15H13NO4/c1-19-14-12(4-3-9-16-14)13(17)10-5-7-11(8-6-10)15(18)20-2/h3-9H,1-2H3

• InChIKey:
• NWYCGZTZJFOCKU-UHFFFAOYSA-N

• Methyl 4-(2-methoxynicotinoyl)benzoate is a useful research compound. Its molecular formula is C15H13NO4 and its molecular weight is 271.27 g/mol. The purity is usually 95%.

1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidine-2-carboxylic acid

Usually In Stock

• CAS RN:
• 1103985-85-8

• Formula:
• C9H13N3O3

• InChI:
• InChI=1S/C9H13N3O3/c1-6-10-8(11-15-6)5-12-4-2-3-7(12)9(13)14/h7H,2-5H2,1H3,(H,13,14)

• InChIKey:
• DWDSOXNYCMWFMX-UHFFFAOYSA-N

• 1-[(5-Methyl-1,2,4-oxadiazol-3-yl)methyl]pyrrolidine-2-carboxylic acid is a useful research compound. Its molecular formula is C9H13N3O3 and its molecular weight is 211.221. The purity is usually 95%.

3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-1H-pyrazole-5-carboxamide

In Stock

• CAS RN:
• 1797085-85-8

• Formula:
• C22H23N7O3

• InChI:
• InChI=1S/C22H23N7O3/c1-28-18(14-17(27-28)16-13-15(31-2)5-6-19(16)32-3)22(30)26-10-12-29-11-9-25-21(29)20-23-7-4-8-24-20/h4-9,11,13-14H,10,12H2,1-3H3,(H,26,30)

• InChIKey:
• AUFWHVAZKJAICJ-UHFFFAOYSA-N

• 3-(2,5-dimethoxyphenyl)-1-methyl-N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C22H23N7O3 and its molecular weight is 433.472. The purity is usually 95%.

N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide

In Stock

• CAS RN:
• 1797285-85-8

• Formula:
• C22H25N3O5S

• InChI:
• InChI=1S/C22H25N3O5S/c26-20-2-1-16-11-19(12-17-5-9-25(20)21(16)17)31(28,29)23-13-15-3-7-24(8-4-15)22(27)18-6-10-30-14-18/h6,10-12,14-15,23H,1-5,7-9,13H2

• InChIKey:
• WJBLYPLFNOZSPT-UHFFFAOYSA-N

• N-((1-(furan-3-carbonyl)piperidin-4-yl)methyl)-4-oxo-2,4,5,6-tetrahydro-1H-pyrrolo[3,2,1-ij]quinoline-8-sulfonamide is a useful research compound. Its molecular formula is C22H25N3O5S and its molecular weight is 443.52. The purity is usually 95%.

3-(3-Fluoro-4-methylphenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one

In Stock

• CAS RN:
• 1797885-85-8

• Formula:
• C17H24FNO3S

• InChI:
• InChI=1S/C17H24FNO3S/c1-12(2)11-23(21,22)15-9-19(10-15)17(20)7-6-14-5-4-13(3)16(18)8-14/h4-5,8,12,15H,6-7,9-11H2,1-3H3

• InChIKey:
• JFWRHMZCFUSVNR-UHFFFAOYSA-N

• 3-(3-Fluoro-4-methylphenyl)-1-(3-(isobutylsulfonyl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C17H24FNO3S and its molecular weight is 341.44. The purity is usually 95%.

2-Cyclopropyl-2-(2-fluorophenyl)oxirane

Usually In Stock

• CAS RN:
• 2248285-85-8

• Formula:
• C11H11FO

• InChI:
• InChI=1S/C11H11FO/c12-10-4-2-1-3-9(10)11(7-13-11)8-5-6-8/h1-4,8H,5-7H2

• InChIKey:
• ZDYYGCIKVXUYDA-UHFFFAOYSA-N

• 2-Cyclopropyl-2-(2-fluorophenyl)oxirane is a useful research compound. Its molecular formula is C11H11FO and its molecular weight is 178.206. The purity is usually 95%.

2-[4-(6,7-Dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine

Usually In Stock

• CAS RN:
• 2379985-85-8

• Formula:
• C18H20N4S2

• InChI:
• InChI=1S/C18H20N4S2/c1-6-19-11-15-17(1)24-18(20-15)21-7-2-14(3-8-21)22-9-4-16-13(12-22)5-10-23-16/h1,5-6,10-11,14H,2-4,7-9,12H2

• InChIKey:
• NNJZBRHLGMOPJP-UHFFFAOYSA-N

• 2-[4-(6,7-Dihydro-4H-thieno[3,2-c]pyridin-5-yl)piperidin-1-yl]-[1,3]thiazolo[4,5-c]pyridine is a useful research compound. Its molecular formula is C18H20N4S2 and its molecular weight is 356.51. The purity is usually 95%.

2-(Trifluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid

In Stock

• CAS RN:
• 1247585-85-8

• Formula:
• C9H5F3N2O2

• InChI:
• InChI=1S/C9H5F3N2O2/c10-9(11,12)6-4-14-3-5(8(15)16)1-2-7(14)13-6/h1-4H,(H,15,16)

• InChIKey:
• WRESJPKJERQPHN-UHFFFAOYSA-N

• 2-(Trifluoromethyl)imidazo[1,2-a]pyridine-6-carboxylic acid is a useful research compound. Its molecular formula is C9H5F3N2O2 and its molecular weight is 230.14 g/mol. The purity is usually 95%.

4-Iodo-1-(pyridin-4-ylmethyl)pyrazole

In Stock

• CAS RN:
• 1187385-85-8

• Formula:
• C9H8IN3

• InChI:
• InChI=1S/C9H8IN3/c10-9-5-12-13(7-9)6-8-1-3-11-4-2-8/h1-5,7H,6H2

• InChIKey:
• VJZJXZDOGRDNQI-UHFFFAOYSA-N

• 4-Iodo-1-(pyridin-4-ylmethyl)pyrazole is a useful research compound. Its molecular formula is C9H8IN3 and its molecular weight is 285.08 g/mol. The purity is usually 95%.

N-phenyl-2-quinoxalinecarboxamide

• CAS RN:
• 37648-63-8; 85-85-8

• Formula:
• C15H11N3O

• InChI:
• InChI=1S/C15H11N3O/c19-15(17-11-6-2-1-3-7-11)14-10-16-12-8-4-5-9-13(12)18-14/h1-10H,(H,17,19)

• InChIKey:
• FJPRNHHLSWRUQD-UHFFFAOYSA-N

• N-phenyl-2-quinoxalinecarboxamide is a useful research compound. Its molecular formula is C15H11N3O and its molecular weight is 249.273. The purity is usually 95%.